Cas no 61208-13-7 (1,5-Hexadiyn-3-ol)

• Product Name: 1,5-Hexadiyn-3-ol
• CAS No: 61208-13-7
• MF: C₆H₆O
• MW: 94.1112418174744
• CID: 488391
• PubChem ID: 12431743
• Update Time: 2025-04-19

1,5-Hexadiyn-3-ol Chemical and Physical Properties

Names and Identifiers

• 1,5-Hexadiyn-3-ol
• hexa-1,5-diyn-3-ol
• DTXSID60498025
• 61208-13-7

• Inchi： 1S/C6H6O/c1-3-5-6(7)4-2/h1-2,6-7H,5H2
• InChI Key： VQCASYRXZJHWSN-UHFFFAOYSA-N
• SMILES： OC(C#C)CC#C

Computed Properties

• Exact Mass: 94.04188
• Monoisotopic Mass: 94.041864811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23